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Abstract

These application notes provide a comprehensive overview and detailed protocols for the laser
cooling and trapping of Ytterbium-171 (1’1Yb). This document is intended for researchers,
scientists, and professionals in quantum technologies and atomic physics. Ytterbium-171, a
fermionic isotope with nuclear spin 1=1/2, is a leading candidate for next-generation optical
lattice clocks, quantum information processing, and precision measurements of fundamental
physics.[1][2][3] This guide covers the essential atomic properties of /YD, a step-by-step
experimental workflow from a thermal atomic source to ultracold trapped atoms, and detailed
protocols for the key cooling and trapping stages.

Introduction to Ytterbium-171

Ytterbium (Yb) is an alkaline-earth-like element with a [Xe]4f146s2 ground state electronic
configuration.[4] This two-valence-electron structure gives rise to singlet and triplet energy
levels, which are ideal for various laser cooling schemes. The 171Yb isotope is of particular
interest due to its fermionic nature and simple nuclear spin of 1=1/2, which results in a clean
hyperfine structure and makes it suitable for applications requiring long coherence times.[4][5]

Key applications for laser-cooled 171Yb include:

e Optical Lattice Clocks: The ultra-narrow So — 3Po transition serves as a highly stable and
accurate frequency reference.[1][4][5]
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e Quantum Information and Simulation: The nuclear spin can be used as a robust qubit, and
trapped atoms in optical lattices can simulate complex many-body quantum systems.[4][6]

o Precision Measurements: Searches for the permanent electric dipole moment (EDM) of the
atom can provide insights into physics beyond the Standard Model.[7]

Relevant Atomic Properties of *7*Yb

A summary of the essential properties of ’1Yb for laser cooling and trapping is provided in the
table below. These parameters are crucial for designing and implementing the experimental
protocols.
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Property Value Reference

General Properties

Natural Abundance 14.3% [5]
Atomic Mass 170.9363 u [5]
Nuclear Spin (1) 1/2 [415]
Statistics Fermion [4][5]

1So — 1P1 Transition ("Blue

MOT")

Wavelength (A) ~399 nm [4115]
Natural Linewidth (I/211) 29.1 MHz [2][8]
Saturation Intensity (I_sat) 57 mW/cm?2 [2]
Doppler Temperature (T_D) 694 pK [9][10]

1So — 3P1 Transition ("Green

MOT")

Wavelength (A) ~556 nm [415]
Natural Linewidth (I/211) 184 kHz [2]
Saturation Intensity (I_sat) 0.14 mW/cm?2 [2]
Doppler Temperature (T_D) 4.4 pK [10]

1So — 3Po Clock Transition

Wavelength (A) ~578 nm [41[5]

Experimental Workflow

The process of cooling and trapping 1’*Yb atoms involves several sequential stages, each
designed to reduce the atoms' kinetic energy and increase their density. A typical experimental
sequence is outlined below.
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Caption: Standard experimental workflow for Yb-171 laser cooling and trapping.

The diagram below illustrates the relevant energy levels of 11Yb used in the cooling and
trapping process. The nuclear spin I=1/2 couples with the total electronic angular momentum J

to form the total angular momentum F.
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Caption: Simplified energy level diagram for Yb-171 laser cooling transitions.

Experimental Protocols
Protocol 1: Atomic Source and Zeeman Slower

Objective: To produce a collimated beam of thermal Yb atoms and decelerate a significant
fraction of them to velocities low enough to be captured by a Magneto-Optical Trap (MOT).

Methodology:
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e Atomic Source:

o Load a stainless steel crucible with several grams of natural abundance Ytterbium.[11]

o Heat the crucible within an effusion cell to a temperature of 400-500°C. This generates a
thermal atomic vapor.[9][11]

o A series of collimating apertures or microtubes shapes the vapor into a directed atomic
beam.[9][11]

e Zeeman Slower:

o The atomic beam propagates through a region of spatially varying magnetic field, typically
tens of centimeters long. The field is strongest at the oven end and decreases to near zero
at the MOT chamber.[12]

o A counter-propagating laser beam, tuned to the 1So — 1P transition at 399 nm, is directed
against the atomic beam.[3][12]

o The laser is red-detuned from the resonance frequency. The Zeeman shift from the
magnetic field compensates for the changing Doppler shift as the atoms decelerate,
keeping them in resonance with the laser light along the length of the slower.[3] This
ensures continuous absorption and emission of photons, leading to deceleration.

o Atoms with initial velocities up to several hundred m/s can be slowed to final velocities of a
few tens of m/s, well within the capture velocity of the subsequent MOT.[13]

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://arxiv.org/pdf/2505.14301
https://opg.optica.org/josab/abstract.cfm?uri=josab-31-7-1614
https://arxiv.org/pdf/2505.14301
https://opg.optica.org/josab/abstract.cfm?uri=josab-31-7-1614
https://arxiv.org/pdf/2505.14301
https://www.researchgate.net/publication/231103264_Magneto-Optical_Trapping_of_Ytterbium_Atoms_with_a_3989_nm_Laser
https://upcommons.upc.edu/server/api/core/bitstreams/6552a88f-cd6f-4fd7-a968-80121c2efd7c/content
https://www.researchgate.net/publication/231103264_Magneto-Optical_Trapping_of_Ytterbium_Atoms_with_a_3989_nm_Laser
https://upcommons.upc.edu/server/api/core/bitstreams/6552a88f-cd6f-4fd7-a968-80121c2efd7c/content
https://publiweb.femto-st.fr/tntnet/entries/20769/documents/author/data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Parameter Typical Value Reference
Oven Temperature 400 - 500 °C [O1[11]
Slower Laser Wavelength 399 nm [3][12]
Slower Laser Power 100 - 200 mW [14]

Slower Laser Detuning -400 to -800 MHz [2]

Slower Length 25-50cm [12]

Peak Magnetic Field 500 - 800 G [12]

Final Velocity <30 m/s 9]

Protocol 2: The *So -~ 'P1 Magneto-Optical Trap (Blue
MOT)

Objective: To capture the slowed atoms and cool them to sub-milliKelvin temperatures. This is
the first stage of trapping.

Methodology:
e MOT Configuration:

o The MOT is formed at the center of the UHV chamber by the intersection of three
orthogonal pairs of counter-propagating laser beams.[9]

o A quadrupole magnetic field, generated by a pair of anti-Helmholtz coils, creates a zero-
field point at the center of the beam intersection.[9]

e Cooling and Trapping:

o The MOT laser light is tuned to the 1So — 1P transition at 399 nm and is red-detuned by
approximately 1-2 times the natural linewidth (I").[15]

o The polarization of the laser beams is configured such that an atom displaced from the
center will preferentially absorb light from the beam that pushes it back towards the center.
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The Zeeman shift of the atomic energy levels in the magnetic field gradient is key to this
process.

o This combination of laser light and magnetic field provides both a position-dependent
restoring force and a velocity-dependent damping force, leading to a trapped and cooled
cloud of atoms.

o This stage can trap over 10° 171Yb atoms at temperatures around 1 mK.[12][15] Sub-
Doppler cooling mechanisms can further reduce the temperature to below 400 pK.[9][16]

Parameter Typical Value Reference
Laser Wavelength 399 nm [4115]

Total Laser Power 50 - 150 mwW [17]

Laser Detuning -1I to -2 (-29 to -58 MHz) [15]

Beam Diameter (1/e?) 1-2cm [2]
Magnetic Field Gradient 15-30 G/cm [9]

Trapped Atom Number >1x10° [15]
Temperature 0.4-1mK [9][15]

Protocol 3: The 'So —~ *P1 Magneto-Optical Trap (Green
MOT)

Objective: To further cool the atoms captured in the blue MOT to micro-Kelvin temperatures,
taking advantage of the much narrower linewidth of the intercombination transition.

Methodology:
o Transfer and Recooling:

o Atoms from the blue MOT are transferred to a second MOT operating on the 1So — 3P1
intercombination line at 556 nm.[10] This can be done by overlapping the green MOT
beams with the blue MOT and switching the lasers.
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o Some experimental schemes load a green MOT directly from the Zeeman slower, often
using techniques like laser linewidth broadening to increase the capture velocity.[11][18]

e Narrow-Line Cooling:

o The narrow linewidth (184 kHz) of this transition allows for a much lower Doppler cooling
limit.[2][10]

o The laser is again red-detuned, typically by several hundred kHz to a few MHz.
o The magnetic field gradients are generally lower than in the blue MOT.

o This stage cools the atomic cloud to temperatures of ~10 K, close to the Doppler limit of
4.4 pK.J1][10]

Parameter Typical Value Reference
Laser Wavelength 556 nm [4115]

Total Laser Power 10 - 50 mw [11][14]
Laser Detuning -500 kHz to -2 MHz [2]
Magnetic Field Gradient 5-15G/cm [18]
Trapped Atom Number > 1 x 103 (transferred) [13]
Temperature 6-20 pK [1][19]

Protocol 4: Optical Dipole Trap (ODT)

Objective: To achieve even lower temperatures and higher densities by transferring the atoms
from the green MOT into a conservative potential trap, enabling evaporative cooling.

Methodology:
e Trap Formation:

o An ODT is formed by a tightly focused, high-power, far-off-resonance laser beam. The
atoms are attracted to the high-intensity region of the beam due to the AC Stark shift.
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o Commonly used lasers for Yb ODTs are at 1064 nm, 532 nm, or at the "magic" wavelength
of 759 nm for clock applications, which minimizes the perturbation on the clock transition.

[1](2]

e Loading and Evaporative Cooling:

o The ODT beam is overlapped with the green MOT cloud. After a short period of
simultaneous operation, the MOT beams and magnetic field are switched off, leaving the
atoms confined in the ODT.[20]

o Evaporative cooling is then performed by gradually lowering the power of the ODT laser.
This reduces the trap depth, allowing the most energetic ("hottest”) atoms to escape. The
remaining atoms re-thermalize to a lower temperature and higher phase-space density.
[21]

o This technique can be used to cool the atomic sample into quantum degeneracy.

Parameter Typical Value Reference
Laser Wavelength 759 nm, 1064 nm [1][20]
Laser Power 1-10W [2]

Beam Waist 25-100 pm [1]

Initial Temperature ~15 pK [2]

Final Temperature <1 pK to nK range [1]

Trap Lifetime Several seconds [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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